Cas no 10202-94-5 (Benzaldehyde,3-methoxy-2,6-dinitro-)
10202-94-5 structure
Product Name:Benzaldehyde,3-methoxy-2,6-dinitro-
CAS No:10202-94-5
MF:C8H6N2O6
MW:226.143042087555
CID:145885
PubChem ID:299485
Update Time:2025-04-19
Benzaldehyde,3-methoxy-2,6-dinitro- Chemical and Physical Properties
Names and Identifiers
-
- Benzaldehyde,3-methoxy-2,6-dinitro-
- 3-methoxy-2,6-dinitrobenzaldehyde
- 2,6-bisnitro-3-methoxybenzaldehyde
- 3-Methoxy-2,6-dinitro-benzaldehyd
- 3-methoxy-2,6-dinitro-benzaldehyde
- AC1L6UOZ
- AE-018
- AG-B-84469
- CTK7A1301
- NSC172559
- SBB096934
- AE-018/31856019
- DTXSID40305900
- NSC 172559
- SCHEMBL10645648
- NSC-172559
- 10202-94-5
-
- Inchi: 1S/C8H6N2O6/c1-16-7-3-2-6(9(12)13)5(4-11)8(7)10(14)15/h2-4H,1H3
- InChI Key: JXXLAXCQRPYPLB-UHFFFAOYSA-N
- SMILES: O(C)C1=CC=C(C(C=O)=C1[N+](=O)[O-])[N+](=O)[O-]
Computed Properties
- Exact Mass: 226.02258
- Monoisotopic Mass: 226.023
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 296
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 118Ų
Experimental Properties
- Density: 1.519
- Boiling Point: 438.8°C at 760 mmHg
- Flash Point: 226.1°C
- Refractive Index: 1.627
- PSA: 112.58
- LogP: 2.37050
Benzaldehyde,3-methoxy-2,6-dinitro- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| 1PlusChem | 1P018TTJ-100mg |
2,6-bisnitro-3-methoxybenzaldehyde |
10202-94-5 | 100mg |
$349.00 | 2025-03-01 | ||
| 1PlusChem | 1P018TTJ-1g |
2,6-bisnitro-3-methoxybenzaldehyde |
10202-94-5 | 1g |
$3072.00 | 2025-03-01 | ||
| A2B Chem LLC | AU90711-100mg |
2,6-bisnitro-3-methoxybenzaldehyde |
10202-94-5 | 100mg |
$290.00 | 2024-04-20 | ||
| A2B Chem LLC | AU90711-1g |
2,6-bisnitro-3-methoxybenzaldehyde |
10202-94-5 | 1g |
$2650.00 | 2024-04-20 |
Benzaldehyde,3-methoxy-2,6-dinitro- Related Literature
-
3. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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